N-[4-(benzyloxy)-3-ethoxybenzyl]propan-2-amine hydrochloride

• IUPAC Name: N-[(3-ethoxy-4-phenylmethoxyphenyl)methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C19H25NO2.ClH/c1-4-21-19-12-17(13-20-15(2)3)10-11-18(19)22-14-16-8-6-5-7-9-16;/h5-12,15,20H,4,13-14H2,1-3H3;1H
• InChI Key: YUKCVPCEKLXMQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC(C)C)OCC2=CC=CC=C2.Cl
• Molecular Formula: C19H26ClNO2
• Molecular Weight: 335.9 g/mol

Description

N-[4-(benzyloxy)-3-ethoxybenzyl]propan-2-amine hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as BEB, and it belongs to the class of organic compounds known as ethers. The chemical structure of BEB is C20H25NO2Cl, and it has a molecular weight of 351.87 g/mol.

Mechanism of Action

The mechanism of action of BEB involves its interaction with the dopamine transporter. BEB binds to the transporter and inhibits the reuptake of dopamine, leading to increased dopamine levels in the synaptic cleft. This increased dopamine signaling can have various effects on the brain, depending on the location and concentration of dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BEB are still being studied. However, it has been shown to have an effect on dopamine levels in the brain, which can lead to changes in behavior and cognition. BEB has also been shown to have an effect on the levels of other neurotransmitters such as serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using BEB in lab experiments is its specificity for the dopamine transporter. This property allows researchers to selectively study the role of dopamine in various neurological disorders. However, one limitation of using BEB is its potential toxicity. BEB has been shown to have cytotoxic effects on certain cell lines, and its long-term effects on the brain are still unknown.

Future Directions

There are several future directions for the study of BEB. One potential direction is to study the effects of BEB on dopamine levels in animal models of neurological disorders such as Parkinson's disease and schizophrenia. Another direction is to investigate the potential therapeutic applications of BEB in these and other disorders. Additionally, further studies are needed to determine the long-term effects of BEB on the brain and its potential toxicity.

Scientific Research Applications

BEB has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have affinity for the dopamine transporter, which is a protein that plays a crucial role in regulating dopamine levels in the brain. BEB has also been shown to inhibit the reuptake of dopamine, which can lead to increased dopamine levels in the brain. This property of BEB makes it a potential candidate for studying the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia.